2,4-Dichloro-1-(4-nitrophenoxy)benzene

• CAS No.: 1836-75-5
• Product Name: 2,4-Dichloro-1-(4-nitrophenoxy)benzene
• Molecular Formula: C12H7Cl2NO3; C6H3Cl2OC6H4NO2; C12H7Cl2NO3
• Molecular Weight: 284.09 g/mol
• IUPAC Name: 2,4-dichloro-1-(4-nitrophenoxy)benzene
• Standard InChI: InChI=1S/C12H7Cl2NO3/c13-8-1-6-12(11(14)7-8)18-10-4-2-9(3-5-10)15(16)17/h1-7H
• Standard InChIKey: XITQUSLLOSKDTB-UHFFFAOYSA-N
• Impurities: A sample reported ... to be more than 98% pure was found ... to contain the following five impurities at unspecified levels: para-chloronitrobenzene, bis(para-nitrophenyl)ether, 2,4-dichloro-2,2-dinitrophenyl ether, 2-chloro-4-nitrodiphenyl ether and 4-chloro-4-nitrophenyl ether. Four other unidentified impurities were also observed in the mg/kg (ppm) range. Technical nitrofen may also contain 2,7-dichlorodibenzodioxin.
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)Cl)Cl
• Appearance: Assay:≥98%A crystalline solid
• Boiling Point: 356 to 374 °F at 0.25 mm Hg (NTP, 1992); at 101.3kPa: 368 °C
• Colorform: Crystalline solid; White solid; Crystals; Yellow crystalline solid; Free-flowing solid, dark brown colo
• Density: 1.33 at 90 °C; 1.3 g/cm³
• Flash Point: 200 °C c.c.
• Melting Point: 158 to 160 °F (NTP, 1992); 70.0 °C; 70-71 °C; 70°C
• Physical Description: Nitrofen appears as colorless crystals or black solid. Used as a pre- or post-emergence herbicide.; Solid; COLOURLESS-TO-BROWN CRYSTALLINE POWDER. TURNS DARK ON EXPOSURE TO LIGHT.
• Description: Nitrofen is a white, crystalline, solid, combustible, chlorinated compound. Nitrofen was used as an herbicide, but is no longer used or manufactured in the United States. Exposure to nitrofen irritates the skin, eyes and respiratory tract and affects the blood and central nervous system. This substance is teratogenic and carcinogenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05); Nitrofen appears as colorless crystals or black solid. Used as a pre- or post-emergence herbicide.; Nitrofen, also known as TOK or nitrophen, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Nitrofen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nitrofen is primarily located in the membrane (predicted from logP).
• Shelf Life: DARKENS UNDER EXPOSURE TO LIGHT; OVER 2 YR SHELF LIFE FOR TOK E-25 & TOK WP-50; Very stable, even to acids & alkalis.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 3.52e-06 M; In water, 1.0 mg/L at 22 °C; In water, 0.7-1.2 ppm at 22 °C; Soluble in ethanol 40, n-hexane 280, benzene 2000 (all in g/kg at 20 °C); 0.001 mg/mL at 22 °C; Solubility in water, g/100ml at 22 °C: 0.0001
• Synonyms: 2,4-Dichloro-4’-nitrodiphenyl Ether; 2,4-Dichlorophenyl 4-nitrophenyl Ether; 2,4-Dichlorophenyl p-Nitrophenyl Ether; 2’,4’-Dichloro-4-nitrodiphenyl Ether; 4-(2,4-Dichlorophenoxy)nitrobenzene; 4-Nitro-2’,4’-dichlorophenyl Ether; 4’-Nitro-2,4-dichlorod
• Vapor Pressure: 8e-06 mm Hg at 104 °F (NTP, 1992); 1.06 mPa /7.951X10-6 mm Hg/ at 40 °C; Vapor pressure, Pa at 40 °C: 0.001
• PubChem Compound: 15787
• Last Modified: Nov 11 2021